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Abstract
(E)-2-(4-Chlorophenyl)-3-phenylacrylonitrile, a member of the phenylacrylonitrile class, is a

compound of significant interest in medicinal chemistry and materials science. Its structural

motif, featuring two aromatic rings connected by a cyano-substituted alkene backbone,

provides a versatile scaffold for developing novel therapeutic agents. This guide offers a

comprehensive overview of its chemical properties, synthesis, and known biological activities,

tailored for researchers, scientists, and professionals in drug development. We will delve into

its physicochemical characteristics, spectroscopic profile, established synthetic protocols, and

cytotoxic effects against various cancer cell lines, providing a foundational resource for future

research and application development.

Nomenclature and Chemical Structure
Correctly identifying a compound is the bedrock of scientific inquiry. (E)-2-(4-Chlorophenyl)-3-
phenylacrylonitrile is known by several names and identifiers crucial for database and

literature searches.
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IUPAC Name: (2E)-2-(4-chlorophenyl)-3-phenylprop-2-enenitrile

Common Synonyms: (E)-α-(4-Chlorophenyl)cinnamonitrile, (E)-alpha-Cyano-4-chlorostilbene

CAS Number: 16610-81-4[1]

Molecular Formula: C₁₅H₁₀ClN[1][2]

Molecular Weight: 239.70 g/mol [1][2]

The "(E)" designation in the nomenclature specifies the stereochemistry of the molecule,

indicating that the two larger substituent groups (the phenyl and 4-chlorophenyl rings) are on

opposite sides of the carbon-carbon double bond. This trans configuration is a key structural

feature influencing its biological and physical properties.

Figure 1: 2D Chemical Structure 

Caption: The chemical structure highlights the 4-chlorophenyl group, the nitrile (cyano) group,

and the phenyl group attached to the acrylonitrile backbone.

Physicochemical and Spectroscopic Profile
Understanding the physical and spectral properties of a compound is essential for its

purification, characterization, and quantitative analysis.

Physicochemical Properties
The properties of (E)-2-(4-Chlorophenyl)-3-phenylacrylonitrile are summarized in the table

below. These values are critical for designing experimental conditions, such as selecting

appropriate solvents for reactions and purification.
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Property Value Source

Molecular Formula C₁₅H₁₀ClN [2]

Molecular Weight 239.70 g/mol [1]

Physical State Solid (predicted) -

Melting Point
Data not consistently available

in searched literature.
-

Solubility

Insoluble in water; Soluble in

organic solvents like ether,

alcohols, and acetone.

[3]

XLogP3 (Predicted) 4.3 [2]

Spectroscopic Data
Spectroscopic analysis provides a fingerprint of the molecule, confirming its identity and purity.

While specific experimental spectra for this exact isomer are not readily available in the

searched literature, data from closely related analogs can provide expected characteristic

signals.

Infrared (IR) Spectroscopy: The IR spectrum is expected to show strong, characteristic

absorption bands. A sharp peak around 2220-2230 cm⁻¹ corresponds to the nitrile (C≡N)

stretching vibration. Bands in the 1600-1450 cm⁻¹ region would indicate C=C stretching from

the aromatic rings and the alkene backbone. C-H stretching from the aromatic rings will

appear around 3100-3000 cm⁻¹, and the C-Cl stretch will be observed in the fingerprint

region, typically below 800 cm⁻¹.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum would display signals in the aromatic region, typically

between δ 7.0-8.0 ppm. The protons on the phenyl and 4-chlorophenyl rings would appear

as complex multiplets. A key singlet, corresponding to the vinylic proton (-C=CH-), would

also be present in this region.
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¹³C NMR: The carbon NMR spectrum would show a distinct signal for the nitrile carbon

around δ 118-120 ppm. The carbons of the alkene double bond would resonate around δ

110-150 ppm. Multiple signals corresponding to the aromatic carbons would be observed

between δ 125-140 ppm.

Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) would confirm the

molecular formula. The ESI-MS spectrum would show a molecular ion peak [M]⁺ at m/z

239.0502, corresponding to the calculated exact mass for C₁₅H₁₀ClN.[4] The isotopic pattern

of chlorine (³⁵Cl and ³⁷Cl in an approximate 3:1 ratio) would be evident, showing a

characteristic [M+2]⁺ peak.

Synthesis and Purification
The primary and most efficient method for synthesizing phenylacrylonitriles, including the title

compound, is the Knoevenagel condensation.[5] This reaction involves the base-catalyzed

condensation of an active methylene compound (in this case, 4-chlorophenylacetonitrile) with

an aldehyde or ketone (benzaldehyde).

Reaction Mechanism and Workflow
The Knoevenagel condensation proceeds via a multi-step mechanism initiated by a base. The

base deprotonates the active methylene group of 4-chlorophenylacetonitrile, forming a

resonance-stabilized carbanion.[6] This nucleophilic carbanion then attacks the electrophilic

carbonyl carbon of benzaldehyde. The resulting intermediate undergoes dehydration to yield

the final α,β-unsaturated product, (E)-2-(4-Chlorophenyl)-3-phenylacrylonitrile.[6]
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Figure 2: General workflow for the synthesis and purification.

Detailed Experimental Protocol
This protocol is a representative procedure adapted from standard Knoevenagel condensation

methods.[7][8]

Materials:

4-Chlorophenylacetonitrile (1.0 equivalent)

Benzaldehyde (1.0 equivalent)

Piperidine (0.1 equivalents, catalyst)
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Ethanol (solvent)

Standard laboratory glassware (round-bottom flask, condenser, etc.)

Procedure:

Reaction Setup: In a dry round-bottom flask equipped with a magnetic stirrer and reflux

condenser, dissolve 4-chlorophenylacetonitrile and benzaldehyde in ethanol.

Catalyst Addition: To the stirred solution, add a catalytic amount of piperidine.

Reaction: Heat the mixture to reflux. Monitor the reaction's progress using Thin Layer

Chromatography (TLC) until the starting materials are consumed.

Work-up: Upon completion, cool the reaction mixture to room temperature. The product often

precipitates directly from the solution.

Isolation: Collect the solid product by vacuum filtration and wash it with cold ethanol to

remove residual reactants and catalyst.

Purification: For higher purity, the crude product can be recrystallized from a suitable solvent

system, such as an ethanol/water mixture. Dry the purified crystals under vacuum.

Biological Activity and Therapeutic Potential
The phenylacrylonitrile scaffold is recognized for its significant biological activities, particularly

its cytotoxic effects against cancer cells.[9] Numerous studies have explored derivatives of this

class as potential anticancer agents.

Cytotoxicity in Cancer Cell Lines
Research on related dichlorophenylacrylonitriles has demonstrated potent growth inhibition

against a panel of human cancer cell lines.[10] For instance, compounds with similar structures

have shown high selectivity for estrogen receptor-positive (ER+ve) breast cancer cell lines like

MCF-7.[9][10] One analog, (Z)-2-(3,4-dichlorophenyl)-3-(4-nitrophenyl)acrylonitrile, exhibited a

growth inhibition (GI₅₀) value of 0.127 µM against MCF-7 cells and displayed up to 543-fold

selectivity compared to other non-breast cancer cell lines.[9]
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While specific data for the (E)-2-(4-chlorophenyl) isomer is less prevalent, the broader class of

phenylacrylonitriles consistently shows promise. These compounds are believed to exert their

effects through various mechanisms, including the induction of apoptosis and inhibition of key

cellular processes.[11][12]

Potential Mechanism of Action
The mechanism of action for many cytotoxic phenylacrylonitriles is an area of active

investigation. Some derivatives have been identified as ligands for the Aryl Hydrocarbon

Receptor (AhR), a transcription factor involved in cellular metabolism and detoxification.[13]

Activation of the AhR pathway can lead to the induction of cytochrome P450 enzymes, such as

CYP1A1, which may bioactivate the compound into a more cytotoxic form within the cancer

cells. This bioactivation is a phenomenon that has been described in breast cancer cell

populations and represents a promising strategy for tumor-selective therapy.[13]
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Figure 3: A plausible mechanism of action for cytotoxic phenylacrylonitriles.

Safety and Handling
As with any laboratory chemical, proper safety precautions are paramount when handling

(E)-2-(4-Chlorophenyl)-3-phenylacrylonitrile and its precursors. While a specific Safety Data
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Sheet (SDS) for this compound is not readily available, data from structurally similar chemicals,

such as chlorophenylacetonitriles, provide essential guidance.[14][15]

General Hazards: Phenylacetonitrile derivatives are often classified as toxic if swallowed, in

contact with skin, or if inhaled.[3][14] They can cause skin and serious eye irritation.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including chemical-

resistant gloves, safety goggles or a face shield, and a lab coat.

Handling: Handle the compound in a well-ventilated area, preferably within a chemical fume

hood, to avoid inhalation of dust or vapors.[14] Avoid direct contact with skin and eyes.

Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated

place, away from incompatible materials like strong oxidizing agents.[3]

Conclusion and Future Outlook
(E)-2-(4-Chlorophenyl)-3-phenylacrylonitrile is a compound with a well-defined chemical

structure and accessible synthetic pathway. Its significance lies primarily in the context of the

broader phenylacrylonitrile class, which has demonstrated considerable potential as a scaffold

for the development of novel anticancer therapeutics. The consistent and potent cytotoxicity

observed in numerous analogs warrants further investigation into this specific isomer.

Future research should focus on obtaining detailed experimental data for (E)-2-(4-
Chlorophenyl)-3-phenylacrylonitrile, including its crystallographic structure, comprehensive

spectroscopic profile, and a thorough evaluation of its biological activity against a diverse panel

of cancer cell lines. Elucidating its precise mechanism of action and structure-activity

relationships will be critical for optimizing its therapeutic potential and guiding the design of

next-generation drug candidates.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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